![molecular formula C15H15NO3 B2550632 1-benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid CAS No. 903152-37-4](/img/structure/B2550632.png)
1-benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.289. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Novel Derivatives : The compound serves as a precursor for synthesizing novel derivatives such as Ethyl-4-[(benzoyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, which demonstrates applications in various fields due to its unique structural and electronic properties (Singh et al., 2013).
Aromaticity and Molecular Structure Studies : Research has explored the aromatic character and molecular structures of derivatives similar to 1-benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid. These studies contribute to the understanding of the stability and reactivity of such compounds (Cyrański et al., 2001).
Spectroscopic Characterization : The compound is characterized using various spectroscopy methods, providing insights into its molecular structure and potential applications in materials science and chemistry (Senge & Smith, 2005).
Pharmaceutical and Therapeutic Research
Development of Antimicrobial Agents : Derivatives of this compound have been synthesized and evaluated for their antimicrobial activities, showing potential as new therapeutic agents (Hublikar et al., 2019).
Synthesis of Pharmacologically Active Compounds : The compound is used in the synthesis of various heterocyclic compounds with potential pharmacological interest, indicating its role in drug development and medicinal chemistry (Bijev & Prodanova, 2004).
Material Science and Chemistry
Development of Thermo-Responsive Materials : Aryl-substituted pyrrole derivatives like this compound have been used to develop solid thermo-responsive materials, which have applications in temperature monitoring devices (Han et al., 2013).
Template Synthesis for Molecular Structures : This compound contributes to the study of template synthesis, leading to the formation of complex molecular structures such as complementary double helices, relevant in materials science and nanotechnology (Yamada et al., 2010).
Mechanism of Action
Target of Action
Pyrrole derivatives, like “1-benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid”, are often used in the synthesis of various pharmaceuticals . They are known to exhibit good cytotoxic activity against some cancer cell lines .
Biochemical Pathways
Pyrrole derivatives are often involved in the synthesis of substituted pyrrole products .
Result of Action
Pyrrole derivatives are known to exhibit cytotoxic activity, suggesting they may induce cell death in certain cancer cell lines .
Properties
IUPAC Name |
1-benzyl-4-formyl-2,5-dimethylpyrrole-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-10-13(9-17)14(15(18)19)11(2)16(10)8-12-6-4-3-5-7-12/h3-7,9H,8H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXMDXQSFUWRILU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(N1CC2=CC=CC=C2)C)C(=O)O)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.